Cas no 2137858-71-8 (2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid)

• Product Name: 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid
• CAS No: 2137858-71-8
• MF: C₁₂H₁₉FO₂
• MW: 214.276467561722
• CID: 6373247
• PubChem ID: 165483699
• Update Time: 2025-07-09

2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid
• EN300-1131498
• 2-[1-(1-fluoroethenyl)-3,5-dimethylcyclohexyl]acetic acid
• 2137858-71-8

• Inchi： 1S/C12H19FO2/c1-8-4-9(2)6-12(5-8,10(3)13)7-11(14)15/h8-9H,3-7H2,1-2H3,(H,14,15)
• InChI Key： XXZVGYXTQOZKQT-UHFFFAOYSA-N
• SMILES： FC(=C)C1(CC(=O)O)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 214.13690801g/mol
• Monoisotopic Mass: 214.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid

Comprehensive Overview of 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid (CAS No. 2137858-71-8)

The compound 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid (CAS No. 2137858-71-8) is a fluorinated cyclohexylacetic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoroethenyl and dimethylcyclohexyl moieties, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for fluorinated organic compounds like 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid has surged due to their enhanced stability and bioavailability. This compound’s acetic acid functional group further expands its utility in prodrug design, a hot topic in AI-driven drug development. Computational models frequently highlight fluorinated analogs for their improved pharmacokinetic profiles, addressing common search queries such as "fluorine in drug design" and "cyclohexyl derivatives in medicine."

The synthesis of CAS No. 2137858-71-8 involves multi-step organic reactions, including selective fluorination and cyclization, which are critical for achieving high purity. Analytical techniques like NMR and HPLC are essential for characterizing this compound, as emphasized in peer-reviewed journals. Its 3,5-dimethylcyclohexyl backbone also resonates with green chemistry initiatives, as researchers seek eco-friendly alternatives to traditional solvents—a frequently searched topic in sustainable synthesis forums.

Beyond pharmaceuticals, 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid has garnered attention in material science for its potential in polymer modification. Its fluoroethenyl group can enhance thermal stability, a property highly sought after in high-performance materials. This aligns with trending searches on "fluoropolymers" and "advanced material additives," reflecting cross-industry applicability.

Ongoing studies focus on optimizing the scalability of CAS No. 2137858-71-8 production while minimizing environmental impact. Regulatory compliance and safety assessments remain pivotal, as evidenced by discussions in chemical databases and patent filings. The compound’s versatility ensures its relevance in evolving fields like bioconjugation and catalysis, addressing both academic and industrial research needs.

In summary, 2-1-(1-fluoroethenyl)-3,5-dimethylcyclohexylacetic acid represents a convergence of innovation in fluorochemistry and functional materials. Its interdisciplinary applications, from drug discovery to material engineering, position it as a compound of enduring scientific and commercial value, answering pressing questions in modern chemistry and beyond.